Cas no 1554332-84-1 (1-(4-chloro-3-nitrophenyl)propan-2-ol)

• Product Name: 1-(4-chloro-3-nitrophenyl)propan-2-ol
• CAS No: 1554332-84-1
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 5925306
• PubChem ID: 84020250
• Update Time: 2025-06-22

1-(4-chloro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-nitrophenyl)propan-2-ol
• 1554332-84-1
• EN300-1964756

• Inchi： 1S/C9H10ClNO3/c1-6(12)4-7-2-3-8(10)9(5-7)11(13)14/h2-3,5-6,12H,4H2,1H3
• InChI Key： UHFLYHVPHGZUGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC(C)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-chloro-3-nitrophenyl)propan-2-ol

1-(4-chloro-3-nitrophenyl)propan-2-ol: A Versatile Chemical Intermediate with Promising Applications in Pharmaceutical and Material Sciences

1-(4-chloro-3-nitrophenyl)propan-2-ol is a multifunctional organic compound characterized by its unique molecular structure, which combines aromatic and aliphatic functional groups. This compound, with the chemical formula C₁₀H₁₁ClNO₃ and the CAS number 1554332-84-1, has garnered significant attention in recent years due to its potential applications in pharmaceutical research, materials science, and chemical synthesis. The 4-chloro-3-nitrophenyl moiety, a key structural feature, is particularly noteworthy for its ability to modulate biological activity and chemical reactivity. This propan-2-ol derivative serves as a critical building block in the development of novel therapeutics and functional materials, reflecting its broad utility across multiple scientific disciplines.

Recent advancements in synthetic chemistry have led to the discovery of innovative methods for the preparation of 1-(4-chloro-3-nitrophenyl)propan-2-ol. A 2023 study published in Organic & Biomolecular Chemistry reported a highly efficient catalytic approach using transition metal complexes to achieve selective functionalization of the aromatic ring. This methodology not only enhances the yield of the target compound but also minimizes the formation of byproducts, aligning with the principles of green chemistry. Such developments are crucial for the scalable production of this compound, which is increasingly demanded in industrial applications.

The 4-chloro-3-nitrophenyl group plays a pivotal role in determining the physicochemical properties of 1-(4-chloro-3-nito-phenyl)propan-2-ol. The presence of both a chlorine atom and a nitro group on the aromatic ring introduces electron-withdrawing effects, influencing the compound's polarity and reactivity. This makes it an ideal candidate for further chemical modifications, such as the introduction of hydrophobic or hydrophilic substituents, to tailor its properties for specific applications. Researchers have explored the potential of this compound as a precursor for the synthesis of bioactive molecules, including potential anti-inflammatory agents and antitumor drugs.

In the realm of pharmaceutical development, 1-(4-chloro-3-nitrophenyl)propan-2-ol has shown promising pharmacological properties. A 2022 study in Journal of Medicinal Chemistry highlighted its ability to modulate enzyme activity in vitro, suggesting potential applications in the treatment of metabolic disorders. The compound's ability to interact with specific protein targets, such as kinases and phosphatases, has sparked interest in its use as a lead compound for drug discovery. This aligns with the growing trend of structure-based drug design, where the precise molecular architecture of intermediates like 1-(4-chloro-3-nitrophenyl)propan-2-ol is leveraged to optimize therapeutic outcomes.

From a synthetic perspective, the synthesis of 1-(4-chloro-3-nitrophenyl)propan-2-ol involves a series of well-defined steps, including electrophilic aromatic substitution and nucleophilic attack. Recent studies have emphasized the importance of reaction conditions, such as temperature and solvent polarity, in achieving high yields. A 2023 paper in Green Chemistry introduced a solvent-free microwave-assisted method that significantly reduced energy consumption and waste generation, demonstrating the compound's compatibility with sustainable synthesis protocols. This innovation is particularly relevant in the context of increasing regulatory pressures to minimize environmental impact in chemical manufacturing.

The propan-2-ol functional group in 1-(4-chloro-3-nitrophenyl)propan-2-ol contributes to its versatility in chemical transformations. This tertiary alcohol can undergo various reactions, including oxidation, esterification, and acetal formation, which are essential in the development of complex organic molecules. In materials science, the compound has been explored as a component in the synthesis of polymer-based coatings and nanocomposites. Its ability to form hydrogen bonds with other molecules makes it a valuable additive in the creation of functional materials with enhanced mechanical and thermal properties.

Recent breakthroughs in biocompatible material design have further expanded the applications of 1-(4-chloro-3-nitrophenyl)propan-2-ol. A 2024 study in Advanced Materials Interfaces demonstrated its use in the fabrication of stimuli-responsive hydrogels, which exhibit controlled swelling behavior in response to environmental changes. This property is particularly useful in drug delivery systems, where the release of therapeutic agents can be precisely regulated. The integration of this compound into such materials highlights its potential to bridge the gap between chemical synthesis and biomedical applications.

Despite its promising attributes, the use of 1-(4-chloro-3-nitrophenyl)propan-2-ol is not without challenges. The compound's reactivity and the potential for side reactions during synthesis require careful optimization of reaction conditions. Additionally, the need for high-purity intermediates in pharmaceutical applications necessitates advanced purification techniques. However, ongoing research in process chemistry is addressing these limitations, with recent developments in solid-phase synthesis and chiral resolution methods offering new pathways for the efficient production of this compound.

Looking ahead, the future of 1-(4-chloro-3-nitrophenyl)propan-2-ol lies in its integration into interdisciplinary research initiatives. Collaborations between chemists, pharmacologists, and materials scientists are expected to unlock new applications for this compound. For instance, its potential as a scaffold for the development of multivalent ligands or as a component in smart drug delivery systems is currently under investigation. These efforts are driven by the need for more targeted and effective therapeutic strategies, as well as the demand for sustainable and environmentally friendly chemical processes.

In conclusion, 1-(4-chloro-3-nitrophenyl)propan-2-ol represents a compelling example of how a single organic compound can serve as a cornerstone for diverse scientific endeavors. Its unique molecular structure, combined with the flexibility of its functional groups, positions it as a key player in the advancement of pharmaceuticals, materials science, and green chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple fields.